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Compound of Interest

Compound Name: Cinnamaldehyde diethyl acetal

Cat. No.: B151385 Get Quote

An In-depth Guide to the Material Safety Data Sheet (MSDS) and Toxicological Profile

Cinnamaldehyde diethyl acetal, a fragrance and flavoring agent, is a compound of interest for

researchers and drug development professionals due to its potential applications. A thorough

understanding of its safety profile is paramount for its handling and use in experimental and

developmental settings. This technical guide provides a comprehensive review of the available

material safety data for cinnamaldehyde diethyl acetal, drawing upon existing data and

information from structurally related compounds to offer a complete safety overview.

Chemical and Physical Properties
Cinnamaldehyde diethyl acetal is a colorless to pale yellow liquid. Key physical and chemical

properties are summarized in the table below.
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Property Value Reference

CAS Number 7148-78-9 [1]

Molecular Formula C₁₃H₁₈O₂ [1]

Molecular Weight 206.28 g/mol [1]

Boiling Point 126-127 °C @ 10 Torr [1]

Flash Point 110 °C (230 °F) [2]

Density 0.984 g/cm³ (predicted) [1]

Solubility Soluble in alcohol. [2]

Hazard Identification and GHS Classification
The GHS classification for cinnamaldehyde diethyl acetal is not definitively established, with

some sources indicating no classification and others suggesting potential hazards. Based on

data for the parent compound, cinnamaldehyde, and general knowledge of acetals, a cautious

approach to handling is recommended.

Inferred GHS Classification (based on available data):

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Note: This classification is inferred and should be used for guidance pending official

classification.

Toxicological Data
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Direct toxicological data for cinnamaldehyde diethyl acetal is limited. Therefore, data from its

parent compound, cinnamaldehyde, and a structurally similar compound, cinnamaldehyde

dimethyl acetal, are presented to infer potential toxicity. Acetals are generally expected to

hydrolyze to their constituent aldehyde and alcohol in acidic environments, such as the

stomach, suggesting that the toxicology of cinnamaldehyde diethyl acetal is likely influenced

by cinnamaldehyde and ethanol.

Endpoint Species Route Value Reference

Cinnamaldehyde

Dimethyl Acetal

Acute Oral

Toxicity (LD50)
Rat Oral 3700 mg/kg [3]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal > 5000 mg/kg [3]

Cinnamaldehyde

Skin

Sensitization
Human Dermal Known sensitizer [4]

Experimental Protocols
In Vitro Micronucleus Test (for Cinnamaldehyde Dimethyl Acetal):

A study on cinnamaldehyde dimethyl acetal, a close structural analog, assessed its clastogenic

activity using an in vitro micronucleus test in human peripheral blood lymphocytes, following

OECD Guideline 487. The cells were treated with the test substance in dimethyl sulfoxide

(DMSO) at various concentrations. The analysis of micronuclei was conducted at different time

points, both with and without metabolic activation (S9). The results indicated that

cinnamaldehyde dimethyl acetal was not clastogenic under the study conditions[5].
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Caption: In Vitro Micronucleus Test Workflow.

Safe Handling and Storage
Proper handling and storage procedures are crucial to ensure the safety of laboratory

personnel.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a

NIOSH-approved respirator.

Body Protection: Wear a lab coat.

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep container tightly closed.

Store away from oxidizing agents.
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Stability and Reactivity
Cinnamaldehyde diethyl acetal is generally stable under recommended storage conditions.

However, like other acetals, it may be sensitive to strong acids, which can catalyze its

hydrolysis back to cinnamaldehyde and ethanol.
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Caption: Hydrolysis of Cinnamaldehyde Diethyl Acetal.

Ecological Information
Specific ecotoxicological data for cinnamaldehyde diethyl acetal is not readily available. The

environmental fate of this compound is expected to be influenced by its hydrolysis to

cinnamaldehyde and ethanol. Cinnamaldehyde is known to be biodegradable[6].

Conclusion
While a complete safety data sheet for cinnamaldehyde diethyl acetal is not publicly

available, a review of its chemical properties and data from structurally related compounds

provides a basis for its safe handling and use. It should be treated as a potential skin, eye, and

respiratory irritant. The toxicological profile is likely dominated by the properties of its hydrolysis

products, cinnamaldehyde and ethanol. Researchers and drug development professionals

should adhere to standard laboratory safety practices, including the use of appropriate

personal protective equipment, and ensure adequate ventilation when working with this
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compound. Further toxicological studies are warranted to fully characterize the safety profile of

cinnamaldehyde diethyl acetal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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